Cas no 2228666-81-5 (tert-butyl 3-(5-amino-3-methylpentyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(5-amino-3-methylpentyl)piperidine-1-carboxylate
• CAS No: 2228666-81-5
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• CID: 5891596
• PubChem ID: 165621179
• Update Time: 2025-07-20

tert-butyl 3-(5-amino-3-methylpentyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-amino-3-methylpentyl)piperidine-1-carboxylate
• EN300-1894271
• 2228666-81-5

• Inchi： 1S/C16H32N2O2/c1-13(9-10-17)7-8-14-6-5-11-18(12-14)15(19)20-16(2,3)4/h13-14H,5-12,17H2,1-4H3
• InChI Key： MKPIKCMZWWAYBD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)CCC(C)CCN)=O

Computed Properties

• Exact Mass: 284.246378268g/mol
• Monoisotopic Mass: 284.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-(5-amino-3-methylpentyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(5-amino-3-methylpentyl)piperidine-1-carboxylate (CAS No. 2228666-81-5)

In the realm of organic chemistry and pharmaceutical research, tert-butyl 3-(5-amino-3-methylpentyl)piperidine-1-carboxylate (CAS No. 2228666-81-5) has emerged as a compound of significant interest. This Boc-protected amine derivative is widely utilized in the synthesis of complex molecules, particularly in drug discovery and development. Its unique structural features, including the piperidine ring and tert-butyl carbamate group, make it a versatile intermediate for constructing biologically active compounds. Researchers are increasingly exploring its applications in peptide synthesis, medicinal chemistry, and catalysis, aligning with the growing demand for novel therapeutic agents.

The compound's CAS number 2228666-81-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its IUPAC name, tert-butyl 3-(5-amino-3-methylpentyl)piperidine-1-carboxylate, reflects its precise molecular architecture, which combines a piperidine backbone with a branched alkylamine side chain. This configuration is particularly valuable for designing central nervous system (CNS) drugs, as the piperidine moiety is a common pharmacophore in neuroactive compounds. Recent studies highlight its role in optimizing blood-brain barrier permeability, a hot topic in neurodegenerative disease research.

From a synthetic perspective, the Boc-protecting group in tert-butyl 3-(5-amino-3-methylpentyl)piperidine-1-carboxylate offers exceptional stability under various reaction conditions, making it ideal for multi-step organic synthesis. This aligns with the pharmaceutical industry's focus on green chemistry and atom economy, as the compound enables efficient transformations with minimal byproducts. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, addressing the community's emphasis on quality control in chemical manufacturing.

The growing interest in structure-activity relationships (SAR) has further elevated the importance of this compound. Its 3-methylpentylamine side chain provides a strategic modification point for medicinal chemists exploring selective receptor binding, a key area in personalized medicine development. Furthermore, the compound's compatibility with solid-phase synthesis techniques positions it as a valuable building block for combinatorial chemistry libraries, responding to the pharmaceutical industry's need for high-throughput screening platforms.

In the context of drug delivery systems, researchers are investigating how the tert-butyl carbamate group in CAS 2228666-81-5 influences prodrug stability and controlled release kinetics. These investigations coincide with trending searches about targeted therapy and sustained-release formulations in pharmacological databases. The compound's balanced lipophilicity (logP) profile also makes it a subject of interest in ADMET studies, particularly for oral drug candidates requiring optimal bioavailability.

As the scientific community increasingly adopts AI-driven drug discovery, the well-characterized properties of tert-butyl 3-(5-amino-3-methylpentyl)piperidine-1-carboxylate make it a frequent candidate for machine learning models predicting molecular interactions. Its appearance in chemical patents and research publications has grown substantially, reflecting its utility across therapeutic areas from pain management to metabolic disorders. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous material classifications.

Looking ahead, the demand for specialized intermediates like tert-butyl 3-(5-amino-3-methylpentyl)piperidine-1-carboxylate (CAS 2228666-81-5) will likely increase, driven by advancements in bioconjugation techniques and antibody-drug conjugates (ADCs). Its structural flexibility supports the development of next-generation therapeutics, addressing contemporary challenges in drug resistance and precision medicine. As such, this compound represents both a practical tool for current research and a promising foundation for future pharmaceutical innovations.